Cas no 1893029-08-7 (2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-ol)

• Product Name: 2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-ol
• CAS No: 1893029-08-7
• MF: C₈H₇F₄NO
• MW: 209.140896081924
• CID: 6288963
• PubChem ID: 18627999
• Update Time: 2025-05-26

2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-ol
• 1893029-08-7
• EN300-1817298

• Inchi： 1S/C8H7F4NO/c9-4-1-3(5(14)2-13)6(10)8(12)7(4)11/h1,5,14H,2,13H2
• InChI Key： DWCHNZBWZDNANO-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C(CN)O)F)F)F

Computed Properties

• Exact Mass: 209.04637650g/mol
• Monoisotopic Mass: 209.04637650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-ol

Research Brief on 2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-ol (CAS: 1893029-08-7): Recent Advances and Applications

The compound 2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-ol (CAS: 1893029-08-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug development. The tetrafluorophenyl moiety in this molecule is particularly noteworthy for its ability to enhance metabolic stability and binding affinity, making it a promising scaffold for medicinal chemistry.

Recent studies have explored novel synthetic routes for 1893029-08-7, with particular emphasis on asymmetric catalysis to obtain enantiomerically pure forms. A 2023 publication in Journal of Medicinal Chemistry demonstrated an efficient biocatalytic approach using engineered ketoreductases, achieving >99% ee and 85% yield under mild conditions. This advancement addresses previous challenges in stereoselective synthesis and opens new possibilities for large-scale production of optically active intermediates for pharmaceutical applications.

Pharmacological investigations have revealed that 2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-ol derivatives exhibit potent inhibitory activity against several kinase targets, particularly those involved in inflammatory pathways. A recent structure-activity relationship (SAR) study published in Bioorganic & Medicinal Chemistry Letters identified optimal substitution patterns that enhance both potency (IC₅₀ values in low nanomolar range) and selectivity profiles. These findings suggest potential applications in developing new anti-inflammatory agents with improved safety profiles compared to existing therapeutics.

In drug metabolism studies, the tetrafluorophenyl group has shown remarkable resistance to oxidative metabolism, as evidenced by in vitro hepatic microsome assays. This property, combined with favorable pharmacokinetic parameters observed in preclinical models, positions 1893029-08-7 as a valuable building block for drugs requiring prolonged systemic exposure. Current research is exploring its incorporation into protease inhibitors and GPCR-targeted compounds, with preliminary data showing enhanced oral bioavailability.

The compound's unique electronic properties, stemming from the perfluorinated aromatic system, have also enabled innovative applications in chemical biology probes. Researchers have recently developed fluorescent derivatives that serve as sensitive reporters for monitoring enzymatic activity in live cells. These tools are proving invaluable for studying real-time signaling dynamics in complex biological systems.

Looking forward, the versatility of 2-amino-1-(2,3,4,5-tetrafluorophenyl)ethan-1-ol suggests it will continue to play an important role in multiple areas of pharmaceutical research. Ongoing clinical trials featuring derivatives of this scaffold are expected to report results in 2024, which may further validate its therapeutic potential. The combination of synthetic accessibility, favorable physicochemical properties, and demonstrated biological activity makes this compound a compelling case study in modern medicinal chemistry design principles.